5-(2-Ethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol
• IUPAC Name: (5Z)-5-[(2-ethoxyphenyl)methylidene]-3-ethyl-2-(4-methoxyphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H22N2O3S/c1-4-23-20(24)19(14-15-8-6-7-9-18(15)26-5-2)27-21(23)22-16-10-12-17(25-3)13-11-16/h6-14H,4-5H2,1-3H3/b19-14-,22-21?
• InChI Key: AXMFODIYAQUJTA-IMQDXXIXSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=CC=C2OCC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCN1C(=O)C(=CC2=CC=CC=C2OCC)SC1=NC3=CC=C(C=C3)OC

Description

5-(2-Ethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one, also known as EMBI, is a thiazolidinone derivative that has been synthesized and extensively studied for its potential applications in scientific research. This compound has shown promising results in various biological assays, making it a valuable tool for investigating the mechanisms of various biological processes.

Mechanism of Action

The mechanism of action of 5-(2-Ethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation and cancer progression. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, as well as the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. This compound has also been found to reduce the production of pro-inflammatory cytokines and chemokines in vitro and in vivo, suggesting that it may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-Ethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in scientific research is its high potency and specificity towards its target enzymes and signaling pathways. This compound has been shown to exhibit significant activity at low concentrations, making it a valuable tool for investigating the mechanisms of various biological processes. However, one limitation of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the development and application of 5-(2-Ethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in scientific research. One potential avenue is the optimization of its pharmacokinetic properties, such as its solubility and bioavailability, to improve its efficacy in vivo. Another direction is the investigation of its potential applications in the treatment of other diseases, such as neurodegenerative disorders and autoimmune diseases. Additionally, the development of novel derivatives and analogs of this compound may lead to the discovery of more potent and selective compounds for use in scientific research.

Synthesis Methods

The synthesis of 5-(2-Ethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one involves the reaction of 2-ethoxybenzaldehyde with 4-methoxyaniline to form the corresponding imine, which is then reacted with ethyl-2-bromoacetate to form the thiazolidinone ring. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

5-(2-Ethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have various applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery. This compound has been found to exhibit significant anti-inflammatory, anti-cancer, and anti-bacterial activities, making it a potential lead compound for the development of novel therapeutics.